Cas no 34509-11-0 (Propane, 1-azido-2-nitro-)

Propane, 1-azido-2-nitro- structure
Product name:Propane, 1-azido-2-nitro-
Propane, 1-azido-2-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Propane, 1-azido-2-nitro-
- 1-azido-2-nitropropane
- DTXSID50500949
- 34509-11-0
-
- Inchi: InChI=1S/C3H6N4O2/c1-3(7(8)9)2-5-6-4/h3H,2H2,1H3
- InChI Key: BQVLLUWVOCAZPK-UHFFFAOYSA-N
- SMILES: CC(CN=[N+]=[N-])[N+](=O)[O-]
Computed Properties
- Exact Mass: 130.04918
- Monoisotopic Mass: 130.04907545g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 144
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 60.2Ų
Experimental Properties
- PSA: 91.9
Propane, 1-azido-2-nitro- Related Literature
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1. Radical-nucleophilic (S RN1) reactions. Part 4. Preparation, reactions, and electron spin resonance studies of α-nitro azidesSuleiman I. Al-Khalil,W. Russell Bowman,Martyn C. R. Symons RN1) reactions. Part 4. Preparation reactions and electron spin resonance studies of α-nitro azides. Suleiman I. Al-Khalil W. Russell Bowman Martyn C. R. Symons J. Chem. Soc. Perkin Trans. 1 1986 555
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